Cas no 87922-74-5 (5-4-(Trifluoromethyl)phenyl-2-piperidone)

• Product Name: 5-4-(Trifluoromethyl)phenyl-2-piperidone
• CAS No: 87922-74-5
• MF: C₁₂H₁₂F₃NO
• MW: 243.22499370575
• MDL: MFCD27931256
• CID: 1915339
• PubChem ID: 73297585
• Update Time: 2025-06-15

5-4-(Trifluoromethyl)phenyl-2-piperidone Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 5-[4-(trifluoromethyl)phenyl]-
• 5-[4-(Trifluoromethyl)phenyl]-2-piperidone
• 5-[4-(trifluoromethyl)phenyl]-2-Piperidinone
• TRA0066991
• SY033477
• DA-38125
• 5-[4-(trifluoromethyl)phenyl]piperidin-2-one
• CS-11931
• AKOS025243592
• MFCD27931256
• SB43788
• AC1995
• 87922-74-5
• A862367
• 5-4-(Trifluoromethyl)phenyl-2-piperidone

• MDL： MFCD27931256
• Inchi： 1S/C12H12F3NO/c13-12(14,15)10-4-1-8(2-5-10)9-3-6-11(17)16-7-9/h1-2,4-5,9H,3,6-7H2,(H,16,17)
• InChI Key： LGEVYJYGEQLUMF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1CNC(CC1)=O)(F)F

Computed Properties

• Exact Mass: 243.08700
• Monoisotopic Mass: 243.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 2.2

Experimental Properties

• Density: 1.236±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 29.10000
• LogP: 3.02780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 5-4-(Trifluoromethyl)phenyl-2-piperidone

Recent Advances in the Study of 5-4-(Trifluoromethyl)phenyl-2-piperidone (CAS: 87922-74-5) in Chemical Biology and Pharmaceutical Research

The compound 5-4-(Trifluoromethyl)phenyl-2-piperidone (CAS: 87922-74-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development.

Recent studies have highlighted the importance of 5-4-(Trifluoromethyl)phenyl-2-piperidone as a versatile scaffold in medicinal chemistry. The trifluoromethyl group attached to the phenyl ring enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further pharmacological investigations. Researchers have successfully synthesized this compound using novel catalytic methods, achieving higher yields and purity compared to traditional approaches.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-4-(Trifluoromethyl)phenyl-2-piperidone exhibits promising inhibitory effects on key enzymes involved in inflammatory pathways. Specifically, it has shown selective inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, molecular docking simulations have revealed strong binding affinities with various protein targets, further supporting its therapeutic potential.

Another area of interest is the compound's role in central nervous system (CNS) disorders. Recent findings indicate that 5-4-(Trifluoromethyl)phenyl-2-piperidone can modulate neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) receptors. This property has sparked investigations into its possible use as an anxiolytic or anticonvulsant agent, with some studies reporting encouraging results in animal models.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of 5-4-(Trifluoromethyl)phenyl-2-piperidone. Current research efforts are focused on structural modifications to improve its solubility and reduce potential off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 5-4-(Trifluoromethyl)phenyl-2-piperidone (CAS: 87922-74-5) represents a compelling case study in modern drug discovery. Its multifaceted biological activities and synthetic accessibility position it as a valuable tool for both basic research and therapeutic development. Future studies should aim to elucidate its mechanism of action in greater detail and explore its potential in combination therapies for complex diseases.